![molecular formula C12H14N2O3S B288301 4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether](/img/structure/B288301.png)
4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether, also known as PFI-2, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in epigenetic studies. PFI-2 is a selective inhibitor of the histone lysine methyltransferase SETD7, which is responsible for the methylation of lysine 4 on histone H3. This methylation is a crucial step in the regulation of gene expression and has been linked to various diseases, including cancer.
Mechanism of Action
4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether is a selective inhibitor of SETD7, which is responsible for the methylation of lysine 4 on histone H3. By inhibiting SETD7, this compound prevents the methylation of H3K4 and disrupts the regulation of gene expression. This leads to changes in cellular processes, such as cell growth and differentiation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound treatment can inhibit the growth of cancer cells and reduce the invasiveness of cancer cells. This compound has also been shown to reduce the expression of pro-inflammatory cytokines in macrophages, suggesting a potential role in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether in lab experiments is its specificity for SETD7, which allows for the selective inhibition of H3K4 methylation. This makes it a useful tool for investigating the role of SETD7 in epigenetic regulation. However, one limitation of this compound is its relatively low potency, which may require higher concentrations for effective inhibition.
Future Directions
There are several future directions for the use of 4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether in scientific research. One potential application is in the development of therapeutics for cancer and other diseases that involve dysregulation of histone methylation. Another direction is the investigation of the role of SETD7 in stem cell differentiation and development. Additionally, this compound could be used in combination with other epigenetic inhibitors to investigate the synergistic effects of multiple inhibitors on gene expression.
Synthesis Methods
The synthesis of 4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether involves a series of chemical reactions, starting with the reaction of 4-bromo-2,3-dimethylphenol with sodium hydride to form the corresponding phenoxide. This is followed by the reaction of the phenoxide with 1H-imidazole-1-sulfonyl chloride to form the intermediate compound, which is then reacted with methyl iodide to give the final product, this compound.
Scientific Research Applications
4-(1H-imidazol-1-ylsulfonyl)-2,3-dimethylphenyl methyl ether has been used in various studies to investigate the role of SETD7 in epigenetic regulation. One study showed that this compound treatment resulted in decreased levels of H3K4me1 and H3K4me2 marks, which are associated with enhancer and promoter regions of genes. This suggests that SETD7 plays a crucial role in the regulation of gene expression through histone methylation. Other studies have shown that this compound treatment can inhibit the growth of cancer cells and reduce the invasiveness of cancer cells.
properties
Molecular Formula |
C12H14N2O3S |
---|---|
Molecular Weight |
266.32 g/mol |
IUPAC Name |
1-(4-methoxy-2,3-dimethylphenyl)sulfonylimidazole |
InChI |
InChI=1S/C12H14N2O3S/c1-9-10(2)12(5-4-11(9)17-3)18(15,16)14-7-6-13-8-14/h4-8H,1-3H3 |
InChI Key |
XISQMRRKWJIKOE-UHFFFAOYSA-N |
SMILES |
CC1=C(C=CC(=C1C)S(=O)(=O)N2C=CN=C2)OC |
Canonical SMILES |
CC1=C(C=CC(=C1C)S(=O)(=O)N2C=CN=C2)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.